2-(2,6-Difluorophenyl)ethan-1-amine hydrochloride

• Molecular Formula: C8H10ClF2N
• Molecular Weight: 193.62 g/mol
• IUPAC Name: 2-(2,6-difluorophenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C8H9F2N.ClH/c9-7-2-1-3-8(10)6(7)4-5-11;/h1-3H,4-5,11H2;1H
• InChI Key: ITOYJPKYBAWEGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)CCN)F.Cl

Description

2-(2,6-Difluorophenyl)ethan-1-amine hydrochloride is a fluorinated aromatic amine derivative with a molecular formula of C₈H₉F₂N·HCl (molecular weight: 193.62 g/mol) . It is characterized by a two-carbon ethylamine chain attached to a 2,6-difluorophenyl ring and exists as a hydrochloride salt to enhance stability and solubility. This compound has been utilized in medicinal chemistry as a building block for synthesizing dual-acting allosteric modulators targeting FFAR1/FFAR4 receptors, as evidenced by its role in forming intermediates for guanidine derivatives . Key identifiers include:

• CAS Numbers:
  • (R)-enantiomer: 1309598-68-2
  • (S)-enantiomer: 1217458-20-2
• Synthesis: Reacted with dicyandiamide under General Procedure C to yield [(E)-[amino({[2-(2,6-difluorophenyl)ethyl]amino})methylidene]amino]methanimidamide hydrochloride (crude yield: ~100% in one-step reactions) .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituted Phenyl Ethanamine Derivatives

The compound’s structural analogs differ in substituent type (e.g., methyl, bromo, or fluoro groups) and their positions on the phenyl ring.

Table 1: Key Structural Analogs and Properties

Compound Name	Substituents	Mol. Formula	Mol. Weight (g/mol)	CAS Number	Key Data (LCMS/Retention Time)
2-(2,6-Difluorophenyl)ethan-1-amine HCl	2,6-diF	C₈H₉F₂N·HCl	193.62	1309598-68-2	[M+H]+: 242.0; Rt = 0.70 min
2-(2,6-Dimethylphenyl)ethan-1-amine HCl	2,6-diCH₃	C₁₀H₁₅N·HCl	193.70	N/A	[M+H]+: 234.20; Rt = 0.62 min
2-(3-Bromo-2,6-difluorophenyl)ethan-1-amine HCl	3-Br, 2,6-diF	C₈H₈BrF₂N·HCl	287.51	2126161-33-7	No LCMS data available
2-(2,3-Difluorophenyl)ethan-1-amine HCl	2,3-diF	C₈H₉F₂N·HCl	193.62	215797-69-6	Molecular weight confirmed

Key Observations:

Fluorine vs. Methyl Substituents :

• The dimethyl analog (2-(2,6-dimethylphenyl)ethan-1-amine HCl) has a higher molecular weight (193.70 vs. 193.62) but shorter LCMS retention time (0.62 vs. 0.70 min), suggesting reduced polarity compared to the difluoro derivative .
• Fluorine’s electron-withdrawing effects may enhance hydrogen bonding and metabolic stability relative to methyl groups.

Positional Isomerism :

• The 2,3-difluoro isomer (CAS 215797-69-6) shares the same molecular weight as the 2,6-difluoro compound but differs in fluorine placement, which could alter receptor binding affinity or solubility .

Stereochemical Variants

Enantiomeric forms of 2-(2,6-difluorophenyl)ethan-1-amine hydrochloride have been synthesized, including (R)- and (S)-configurations . While specific biological data are unavailable in the provided evidence, enantiomers often exhibit divergent pharmacokinetic or target-binding profiles.

Research Findings and Implications

• FFAR1/FFAR4 Modulation : The 2,6-difluoro derivative’s role in synthesizing dual-acting modulators underscores its importance in targeting metabolic disorders .
• Toxicity Data Gaps: Limited toxicological information exists for this compound class, as noted for structurally similar amines like 2-[(2-aminoethyl)disulfanyl]ethan-1-amine .